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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B1198077 Get Quote

An essential guide for the safe and compliant disposal of crotyl alcohol in research and

development settings.

Crotyl alcohol, also known as 2-buten-1-ol, is a flammable and harmful chemical requiring

strict disposal protocols to ensure laboratory safety and environmental protection.[1][2][3][4]

Adherence to these procedures is critical for minimizing risks such as fire, chemical exposure,

and environmental contamination. This guide provides detailed, step-by-step instructions for

the proper disposal of crotyl alcohol, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for crotyl alcohol and adhere to all institutional and regulatory guidelines.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling crotyl alcohol. This includes:

Eye Protection: Chemical safety goggles or eyeglasses that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1]
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Respiratory Protection: If there is a risk of inhalation, follow OSHA respirator regulations (29

CFR 1910.134) or European Standard EN 149.[1]

Handling:

Use spark-proof tools and explosion-proof equipment to prevent ignition.[1]

Avoid breathing any dust, vapor, mist, or gas.[1]

Prevent contact with skin and eyes.[1]

Keep containers securely sealed when not in use.[2]

Do not eat, drink, or smoke when handling this product.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information regarding

crotyl alcohol.

Property Value Source

CAS Number 6117-91-5 [1]

Flash Point 34 °C (93.2 °F) - closed cup [4]

Oral LD50 (Rat) 793 mg/kg [1]

Dermal LD50 (Rabbit) 1084 mg/kg [1]

Boiling Point 121-122 °C [4]

Density 0.845 g/mL at 25 °C [4]

WHMIS Classification B2, D2B [1]

Step-by-Step Disposal Protocol
The proper disposal of crotyl alcohol is managed through your institution's hazardous waste

program. Never dispose of crotyl alcohol down the drain or in regular trash.[5][6][7][8]
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Step 1: Waste Identification and Classification
Treat as Hazardous Waste: All unused, expired, or contaminated crotyl alcohol must be

treated as hazardous waste.[9]

Labeling: Immediately label the waste container with a fully completed hazardous waste tag.

[10][11] The label should include:

The words "Hazardous Waste"

The full chemical name: "Crotyl Alcohol" or "2-Buten-1-ol"

The specific hazards (e.g., Flammable, Harmful)[1][2][3]

Accumulation start date

Your name, department, and contact information

Step 2: Waste Collection and Storage
Container Selection: Use a chemically compatible container that is in good condition, free of

leaks or cracks, and has a secure, leak-proof closure.[10][12] Plastic containers are often

preferred.[11]

Segregation: Store crotyl alcohol waste separately from incompatible materials to prevent

dangerous reactions.[13][10][12] Incompatible materials include:

Strong oxidizing agents

Strong reducing agents

Strong acids

Acid chlorides

Acid anhydrides

Phosphorus halides[1]
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Secondary Containment: Store the waste container in a designated, clean, and compatible

secondary containment unit to contain any potential leaks or spills.[13][9][10]

Storage Location: Keep the waste in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation.[13][11] The storage area should be cool, dry, and well-

ventilated, away from sources of ignition.[1][2][8]

Accumulation Limits: Do not exceed the maximum allowable volume of hazardous waste in

your SAA, which is typically 55 gallons. For acutely toxic "P-listed" wastes, the limit is one

quart.[13][9][11]

Step 3: Waste Disposal Request
Request Pickup: Once the container is full or has reached the institutional time limit for

storage (often 9-12 months), submit a hazardous waste pickup request to your institution's

Environmental Health and Safety (EH&S) department.[10][11]

Do Not Transport: Laboratory personnel should not transport hazardous waste.[13] Wait for

trained EH&S staff to collect the waste.

Step 4: Spill Management
In the event of a spill, follow these procedures:

Small Spills:

If you can safely clean up the spill within 15 minutes without risk of overexposure, use an

inert absorbent material like vermiculite, sand, or earth.[1][10]

Use non-sparking tools to collect the absorbed material.[1]

Place the cleanup materials in a suitable, labeled container for hazardous waste disposal.

[1][13][10]

Large Spills:

If the spill is large or you are not equipped to handle it, evacuate the area and notify your

institution's emergency response team or EH&S immediately.[13][10]
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Step 5: Empty Container Disposal
Empty containers that held crotyl alcohol must also be disposed of properly.

Decontamination: Since crotyl alcohol is not an acutely hazardous "P-listed" waste, a

container that has held it can typically be disposed of as regular trash once it is empty.[9]

Label Removal: Deface or remove all chemical and hazardous waste labels from the empty

container before disposal.[13][9]

Cap Removal: Remove the cap from the empty container before placing it in the regular

trash.[13][9]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of crotyl alcohol.
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Caption: Workflow for the safe disposal of crotyl alcohol waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1198077?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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